Cas no 1174658-39-9 (spiro[chroman-2,1'-cyclobutan]-4-amine)

• Product Name: spiro[chroman-2,1'-cyclobutan]-4-amine
• CAS No: 1174658-39-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD28041216
• CID: 4575112
• Update Time: 2025-10-30

spiro[chroman-2,1'-cyclobutan]-4-amine Chemical and Physical Properties

Names and Identifiers

• spiro[chroman-2,1'-cyclobutan]-4-amine
• SPIRO[CHROMAN-2,1-CYCLOBUTAN]-4-AMINE HCL
• 3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutane]-4-amine hydrochloride

• MDL： MFCD28041216
• Inchi： 1S/C12H15NO/c13-10-8-12(6-3-7-12)14-11-5-2-1-4-9(10)11/h1-2,4-5,10H,3,6-8,13H2
• InChI Key： QFQGXOGAIJYSFK-UHFFFAOYSA-N
• SMILES： C12(CCC1)OC1=C(C=CC=C1)C(N)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0

Additional information on spiro[chroman-2,1'-cyclobutan]-4-amine

Spiro[chroman-2,1'-cyclobutan]-4-amine: A Comprehensive Overview

Spiro[chroman-2,1'-cyclobutan]-4-amine, also known by its CAS number 1174658-39-9, is a unique and complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spiro structure, which consists of two rings fused at a single atom, creating a unique molecular geometry that imparts distinctive chemical and physical properties.

The spiro structure in Spiro[chroman-2,1'-cyclobutan]-4-amine is formed by the fusion of a chromane ring and a cyclobutane ring at the second position of the chromane and the first position of the cyclobutane. This arrangement not only provides structural stability but also introduces interesting electronic properties that make this compound a valuable subject for research and potential applications.

Recent studies have highlighted the potential of Spiro[chroman-2,1'-cyclobutan]-4-amine in various areas, including drug discovery and advanced materials development. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of new semiconductors or optoelectronic devices.

One of the key features of Spiro[chroman-2,1'-cyclobutan]-4-amine is its ability to undergo various chemical reactions due to the presence of reactive functional groups. This makes it an ideal building block for synthesizing more complex molecules with tailored properties. Researchers have explored its reactivity in different reaction conditions, leading to the discovery of novel synthetic pathways that could be valuable in organic synthesis.

In terms of applications, Spiro[chroman-2,1'-cyclobutan]-4-amine has shown potential in the field of medicinal chemistry. Its unique structure allows for interactions with biological systems that could lead to the development of new therapeutic agents. For instance, studies have indicated that this compound may exhibit bioactivity against certain enzymes or receptors, making it a candidate for further exploration in drug development.

The synthesis of Spiro[chroman-2,1'-cyclobutan]-4-amine involves a series of carefully controlled reactions that require expertise in organic chemistry. Researchers have developed efficient methods to construct this compound, often utilizing modern synthetic techniques such as catalytic cross-couplings or ring-forming reactions. These methods not only ensure high yields but also provide access to structurally diverse derivatives that can be explored for various applications.

Another area where Spiro[chroman-2,1'-cyclobutan]-4-amine has shown promise is in materials science. Its rigid spiro structure can contribute to the formation of ordered molecular assemblies, which are essential for applications such as liquid crystals or self-assembled monolayers. Recent research has focused on understanding how this compound can be integrated into such systems to enhance their performance.

Furthermore, the study of Spiro[chroman-2,1'-cyclobutan]-4-amine has provided insights into fundamental aspects of organic chemistry. For example, its electronic properties have been analyzed using advanced computational methods, shedding light on how its spiro structure influences reactivity and stability. These findings contribute to our broader understanding of molecular behavior and can inform the design of new compounds with desired properties.

In conclusion, Spiro[chroman-2,1'-cyclobutan]-4-amine (CAS No 1174658-39-9) is a fascinating compound with a wealth of potential applications across multiple disciplines. Its unique spiro structure and reactive functional groups make it an attractive target for research and development. As ongoing studies continue to uncover its capabilities, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.